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Compound of Interest

Compound Name: Chloroprene

Cat. No.: B3431430

This guide provides a comparative analysis of experimental data for chloroprene rubber (CR),
also known as Neoprene. It is intended for researchers, scientists, and drug development
professionals who require an objective overview of chloroprene's performance characteristics.
The data presented is a synthesis of findings from multiple studies, offering a cross-validation
of its mechanical, thermal, and chemical properties.

Mechanical Properties of Chloroprene Rubber

Chloroprene rubber exhibits a versatile range of mechanical properties that can be tailored
through compounding with various fillers and vulcanizing agents. The following tables
summarize key mechanical performance indicators from different experimental studies.

Table 1: Tensile Properties of Various Chloroprene Rubber Compounds
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200% Tensile . Hardness
Compound Elongation

Modulus Strength (IRHD/Shor  Reference
ID at Break (%)

(MPa) (MPa) eA)
c1 3.24 15.61 710 54 [1]
c2 3.00 17.26 620 49 [1]
C3 4.37 18.69 540 53 [1]
C4 4.78 19.28 535 55 [1]
C5 4.14 21.53 520 54 [1]
70 Shore A - 14.3 250 7045 [2]
CR/SBR

) 5.2 >800 - [3]
(90/10)
Zirconia

) ~4x unfilled ~3x unfilled - - [4]

Filled (20 phr)
NR/VCR

- Increased - - [5]
(75/25)

Table 2: Compression Set and Abrasion Resistance

Compression Set DIN Abrasion Loss
Compound ID Reference

(%) (mm?)
c1 30 140 [1]
c2 34 127 [1]
C3 33 - [1]
C4 32 - [1]
C5 31 - [1]
70 Shore A

14 - [2]
(22h/125°C)
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Thermal and Aging Properties

Chloroprene rubber is known for its good resistance to thermal aging. The operational
temperature range and changes in properties after aging are critical for material selection.

Table 3: Thermal and Aging Characteristics

Property Value Test Conditions Reference

-45°C to +120°C
Temperature Range _ _ - (2]
(intermittent)

Recommended

-5°C to +100°C - [2]
Temperature Range
Thermal Aging )

+5 points 70h at 70°C [6]
(Hardness Change)
Thermal Aging
(Tensile Strength -15% 70h at 70°C [6]
Change)
Thermal Aging

) -40% 70h at 70°C [6]

(Elongation Change)
Onset Degradation S ]

ca. 30°C With in-situ zirconia [4]
Temperature Increase
Max Degradation o )

ca. 20°C With in-situ zirconia [4]

Temperature Increase

Chemical Resistance

The polarity of chloroprene rubber imparts good resistance to oils and many chemicals, a key
advantage over non-polar rubbers like natural rubber.

Table 4: Chemical Compatibility of Chloroprene Rubber
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Not Compatible

Chemical Class Resistance . Reference
With

Mineral Oil (e.g.,

) Good - [2]
ASTM oil no. 1)
Silicone Oil Good - [2]
Ammonia Good - [2]
Ethanol Good - [2]
Dilute Acids Good Strong Acids [2][6]
Dilute Alkalis Moderate Concentrated Alkalis [6]
Saline Solutions Moderate - [6]
Petroleum Suitable - [6]

. Ketones, Esters,
Solvents Suitable [2][6]
Ethers

Aromatic and
Hydrocarbons - [2][6]
Halogenated

Ozone Excellent - [2][6]

Experimental Protocols

The data presented in this guide are based on standardized testing methodologies. Below are
outlines of the key experimental protocols commonly employed in the evaluation of
chloroprene rubber.

1. Vulcanization Characteristics
e Method: ASTM D2084-2001 using a Moving Die Rheometer (MDR).[7]

e Procedure: A sample of the uncured rubber compound is placed in the rheometer, which is
heated to a specific temperature (e.g., 170°C). The instrument measures the torque required
to oscillate a die embedded in the rubber as it cures. This provides data on scorch time

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://www.juntasindustriales.com/en/chloroprene-rubber-cr-neoprene/
https://www.benchchem.com/product/b3431430?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9516371/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

(premature vulcanization), cure time, and the minimum and maximum torque, which
correlate to the viscosity and stiffness of the compound.[7]

. Tensile Properties
Method: ASTM D412.[2]

Procedure: Dumbbell-shaped samples are cut from cured rubber sheets. These samples are
then pulled apart in a tensile testing machine at a constant speed (e.g., 500 mm/min) until
they break.[7] The machine records the force applied and the elongation of the sample,
which are used to calculate tensile strength, elongation at break, and modulus at various
elongations.

. Hardness
Method: ASTM D2240.[2]

Procedure: A durometer, a specialized instrument with an indenter, is pressed against the
surface of the rubber sample. The depth of indentation is measured and converted to a
hardness value on a Shore A or IRHD scale.

. Compression Set
Method: ASTM D395 Method B.[2]

Procedure: A cylindrical rubber sample is compressed to a specified percentage of its
original height and held at a specific temperature for a set duration (e.g., 22 hours at 125°C).
After release, the sample is allowed to recover, and the permanent deformation is measured
as a percentage of the initial compression.

. Aging Resistance
Method: 1ISO 37.[4]

Procedure: Dumbbell-shaped samples are placed in a hot air oven at a specified
temperature (e.g., 100°C) for a defined period (e.g., 72 hours).[4] After aging, the samples
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are conditioned at room temperature before their tensile properties are re-measured to
determine the percentage change from the unaged samples.

6. Oil Resistance
e Method: ASTM D471.[6]

e Procedure: Samples are immersed in a specific oil (e.g., ASTM oil no. 1) at a set
temperature for a given time (e.g., 70 hours at 70°C).[6] The change in volume, mass, and
mechanical properties of the samples are measured after immersion.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflow for compounding and testing chloroprene
rubber, as well as the logical relationship between its composition and final properties.
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Fig 1. General experimental workflow for chloroprene rubber.
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Fig 2. Factors influencing the final properties of chloroprene rubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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